Cas no 1114333-11-7 ((1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine
• CAS No: 1114333-11-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD16295141
• CID: 836480
• Update Time: 2025-10-28

(1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride
• (S)-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (S)-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE-HCl
• (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine,hydrochloride
• AMOT0480
• (S)-5-Fluoro-1-indanamine hydrochloride
• AX8209431
• ST2402840
• AB0000408
• X8974
• (S)-5-Fluoro-2,3-dihydro-1H-inden-1-aminehydrochloride
• (1S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine
• (S)-5-Fluoro-indan-1-ylamine

• MDL： MFCD16295141
• Inchi： 1S/C9H10FN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H/t9-;/m0./s1
• InChI Key： ALDKGIXHFMGJRE-FVGYRXGTSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CC[C@@H]2N

Computed Properties

• Exact Mass: 187.05600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine

Introduction to (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS No. 1114333-11-7)

(1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 1114333-11-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a chiral center at the 1-position of the indene ring system imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The structural framework of (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine consists of a fused indene ring with an amine functional group at the 1-position and a fluorine atom at the 5-position. This configuration not only contributes to its stability but also enhances its reactivity, allowing for diverse chemical modifications. The chiral center at the 1-position is particularly noteworthy, as it can lead to enantiomerically pure compounds with tailored biological activities.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoro substituent in (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine plays a crucial role in modulating the compound's interactions with biological targets. Fluorine atoms are known to influence electronic properties, lipophilicity, and binding affinity, making them indispensable in the design of modern pharmaceuticals.

Current research in medicinal chemistry has highlighted the importance of chirality in drug design. The enantiomeric purity of (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine is essential for achieving optimal therapeutic effects while minimizing adverse reactions. Studies have demonstrated that enantiomers can exhibit markedly different pharmacological activities, underscoring the need for precise stereochemical control.

The synthesis of (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve the desired stereoselectivity. These approaches not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

The biological activity of (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine has been extensively studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising interactions with specific biological targets, including enzymes and receptors involved in disease pathways. Its potential as an intermediate in the development of novel therapeutics has prompted further investigation into its pharmacological properties.

The role of computational chemistry in drug discovery has significantly advanced our understanding of molecular interactions. Molecular modeling techniques have been utilized to predict the binding affinity and mode of action of (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine with target proteins. These simulations provide valuable insights into structure-function relationships, guiding rational modifications for improved efficacy.

In conclusion, (1S)-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS No. 1114333-11-7) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further development. Continued research into this compound will likely contribute to advancements in drug design and therapeutic innovation.